(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone

• IUPAC Name: [2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C18H17ClN2OS/c1-13-6-2-4-8-15(13)17(22)21-11-10-20-18(21)23-12-14-7-3-5-9-16(14)19/h2-9H,10-12H2,1H3
• InChI Key: FPYUBRKHOKSMJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN=C2SCC3=CC=CC=C3Cl
• Molecular Formula: C18H17ClN2OS
• Molecular Weight: 344.9 g/mol

Description

(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound belongs to the class of imidazole derivatives and has been found to possess a wide range of biological activities.

Scientific Research Applications

Synthesis Techniques

• Facile Synthesis of Thieno[2,3-b]-Thiophene Derivatives : A study describes the synthesis of bis derivatives incorporating a thieno[2,3-b]thiophene moiety, demonstrating a versatile and accessible synthetic route for compounds that might share synthetic or functional similarities with the chemical (Mabkhot, et al., 2010).

Antioxidant Activity

• Thiazole Analogues with Urea, Thiourea, and Selenourea Functionality : A series of thiazole moieties synthesized showed potent antioxidant activity, highlighting the potential for structurally similar compounds to serve as antioxidants (Reddy, et al., 2015).

Corrosion Inhibition

• Mild Steel Corrosion Inhibition : Research indicated that certain synthesized compounds effectively inhibit corrosion of mild steel in acidic mediums, suggesting potential industrial applications for corrosion protection (Fergachi, et al., 2018).

Structural and Docking Studies

• Spectral Characterization and Docking Studies : A study on novel synthesized compounds includes density functional theory (DFT) calculations and molecular docking studies to understand their antibacterial activity, offering a methodology that could be applied to similar compounds for assessing biological activity (Shahana & Yardily, 2020).

Reactivity Towards Nucleophiles

• Study on Reactivity : Research on benzothiophene derivatives explored their reactivity towards sulfur- and oxygen-containing nucleophiles, providing insight into the chemical behavior of similar compounds (Pouzet, et al., 1998).